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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and disposal of 1,1-Difluoroacetone waste. Adherence to
these protocols is critical to ensure personnel safety and environmental protection.

Frequently Asked Questions (FAQS)

Q1: What is 1,1-Difluoroacetone and what are its primary hazards?

Al: 1,1-Difluoroacetone (CAS No. 431-05-0) is a halogenated organic compound.[1] It is a
flammable liquid and vapor that can cause skin and serious eye irritation, as well as respiratory
irritation.[2][3] It is crucial to handle this chemical with appropriate personal protective
equipment in a well-ventilated area.[4]

Q2: How should | collect and store 1,1-Difluoroacetone waste?

A2: All waste containing 1,1-Difluoroacetone, including contaminated lab supplies (e.g.,
pipette tips, gloves), should be collected in a designated, leak-proof hazardous waste
container.[5] The container must be clearly labeled as "Hazardous Waste: 1,1-
Difluoroacetone," and should also indicate that it is "Flammable" and "Toxic."[5] Store the
sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames,
and incompatible materials.[4][6]

Q3: What are the approved disposal methods for 1,1-Difluoroacetone waste?
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A3: The primary and mandated method for the disposal of 1,1-Difluoroacetone is through a
licensed and approved hazardous waste disposal facility.[5] The most common method of
disposal is incineration at a facility equipped with an afterburner and a flue gas scrubber.[7] Do
not attempt to dispose of this chemical down the drain or with general laboratory waste.[1][5]

Q4: Are there any specific regulations | need to be aware of for disposing of halogenated
solvent waste?

A4: Yes, the disposal of halogenated solvents like 1,1-Difluoroacetone is regulated. In the
United States, the Environmental Protection Agency (EPA) governs the disposal of hazardous
waste under the Resource Conservation and Recovery Act (RCRA).[8][9] You are responsible
for determining if your waste is hazardous and ensuring it is managed and disposed of
properly.[8] It is essential to consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[10]

Q5: What should | do in case of a 1,1-Difluoroacetone spill?

A5: For small spills, remove all ignition sources and absorb the liquid with an inert material
such as vermiculite, dry sand, or earth.[2][5] Do not use combustible materials like paper
towels.[5] Collect the absorbed material and contaminated soil into a sealed container for
hazardous waste disposal.[2] For large spills, evacuate the area immediately and contact your
institution's Environmental Health and Safety (EHS) department or emergency response team.

[5]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Bulging Waste Container

Improper storage in a warm
environment leading to vapor

pressure buildup.[2]

Store the waste container in a
cool, well-ventilated area.[6]
Periodically and slowly vent
the container in a fume hood to

release pressure.[2]

Uncertainty about Waste

Classification

Mixing of different waste

streams.

Do not mix halogenated
solvent waste with non-
halogenated waste to avoid
costly disposal of the entire
mixture as halogenated waste.
[1] Consult your institution's
EHS department for guidance
on proper waste segregation

and classification.[5]

Rejected Waste Shipment

Improper labeling or

incomplete documentation.

Ensure the waste container is
accurately and clearly labeled
with its contents and
associated hazards.[5] Provide
the waste disposal company
with the Safety Data Sheet
(SDS) for 1,1-Difluoroacetone.

[5]

Chemical and Safety Data for 1,1-Difluoroacetone

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC1013_msds.pdf
https://www.sigmaaldrich.com/AU/en/sds/aldrich/755206
https://store.apolloscientific.co.uk/storage/msds/PC1013_msds.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_1_Trifluoroacetone_Cyanohydrin_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_1_Trifluoroacetone_Cyanohydrin_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_1_Trifluoroacetone_Cyanohydrin_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Property Value

CAS Number 431-05-0[11]

Molecular Formula C3H4F20[12]

Molecular Weight 94.06 g/mol [12]

Boiling Point 45.3°C at 760 mmHg[12]
Flash Point 1.6°C[12]

Density 1.088 g/cm3[12]

H226: Flammable liquid and vapour.[3]H315:

Causes skin irritation.[3]H319: Causes serious
Hazard Statements o ]

eye irritation.[3]H335: May cause respiratory

irritation.[3]

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[4]P233: Keep container tightly
_ closed.[4]P280: Wear protective

Precautionary Statements ] ) .
gloves/protective clothing/eye protection/face
protection.[4]P501: Dispose of
contents/container to an approved waste

disposal plant.[6]

Experimental Protocols

Currently, there are no widely established and validated experimental protocols for the in-lab
neutralization or treatment of 1,1-Difluoroacetone waste that would render it non-hazardous.
The industry standard and regulatory requirement is to dispose of it as hazardous waste
through a licensed facility.

Disposal Workflow
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Waste Generation & Collection
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Caption: Decision workflow for the safe disposal of 1,1-Difluoroacetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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